Ibandronic Acid

• CAS No.: 114084-78-5
• Product Name: Ibandronic Acid
• Molecular Formula: C9H23NO7P2
• Molecular Weight: 319.23 g/mol
• IUPAC Name: [1-hydroxy-3-[methyl(pentyl)amino]-1-phosphonopropyl]phosphonic acid
• Standard InChI: InChI=1S/C9H23NO7P2/c1-3-4-5-7-10(2)8-6-9(11,18(12,13)14)19(15,16)17/h11H,3-8H2,1-2H3,(H2,12,13,14)(H2,15,16,17)
• Standard InChIKey: MPBVHIBUJCELCL-UHFFFAOYSA-N
• SMILES: CCCCCN(C)CCC(O)(P(=O)(O)O)P(=O)(O)O
• Canonical SMILES: CCCCCN(C)CCC(O)(P(=O)(O)O)P(=O)(O)O
• Appearance: White Solid
• Melting Point: 118-121°C
• Physical Description: Solid
• Description: Ibandronic Acid is a third-generation amino-bisphosphonate with anti-resorptive and anti-hypercalcemic activities. Ibandronic acid binds to and adsorbs onto the surface of hydroxyapatite crystals in the bone matrix, thereby preventing osteoclast resorption. This agent also inhibits farnesyl pyrophosphate synthase, an enzyme involved in the mevalonate pathway. Inhibition of this enzyme prevents the formation of isoprenoids, thereby leading to a reduction in the farnesylation and geranylgeranylation of signaling proteins of G protein-coupled signaling, and, eventually, inducing apoptosis of osteoclasts. By inhibiting osteoclast-mediated bone resorption, ibandronic acid increases bone mineral density, decreases bone remodeling and turnover, as well as reduces bone pain.; Ibandronate, also known as boniva or ibandronic acid, belongs to the class of organic compounds known as bisphosphonates. These are organic compounds containing two phosphonate groups linked together through a carbon atoms. Ibandronate is a drug which is used for the treatment and prevention of osteoporosis in postmenopausal women. Ibandronate is soluble (in water) and an extremely strong acidic compound (based on its pKa). Ibandronate has been detected in multiple biofluids, such as urine and blood. Within the cell, ibandronate is primarily located in the cytoplasm. In humans, ibandronate is involved in the ibandronate action pathway. Ibandronate is a potentially toxic compound.; Ibandronic acid is a Bisphosphonate. The chemical classification of ibandronic acid is Diphosphonates.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: Freely soluble; 1.34e+01 g/L
• Synonyms: (1-hydroxy-3-(methylpentylamino)propylidene)bisphosphonate; 1-hydroxy-3-(methylpentylamino)propylidenebisphosphonate; BM 21.0955; BM 210955; BM-21.0955; BM-210955; BM21.0955; BM210955; Bondronat; Boniva; Bonviva; ibandronate; ibandronate sodium; Ibandronate Sodium Anhydrous; ibandronic acid; ibandronic acid, sodium salt, monohydrate; RPR 102289A; RPR-102289A; RPR102289A
• PubChem Compound: 60852
• Last Modified: Nov 11 2021